metaplast

Specification

• CAS No.: 115453-15-1
• Molecular Formula: C7H3F3N2O
• Molecular Weight: 0

Introduction

Metaplast as an Industrial Anti-Seize Compound

The METAPLAT Copper-Based Anti-Seize Compound is a specialized lubricant designed to prevent metal seizure and corrosion in high-stress environments. Developed by Mosil, this inorganic compound combines copper, lead, and other solids with oxidation and corrosion inhibitors.

Chemical Composition and Physical Properties

Characteristic	Typical Value
Appearance	Copper Red Grease/Paste
Base	Inorganic
Specific Gravity	0.9 ± 0.1
Worked Penetration	280–320
Temperature Range	-18°C to 1100°C
Copper Strip Corrosion	Negative
Water Resistance	Excellent

This formulation creates a protective film on metal surfaces, resisting environmental degradation and ensuring smooth operation in threaded connections, marine machinery, and heavy-duty industrial equipment.

Industrial Applications

Key use cases include:

• Threaded Connections: Prevents galling in steam/gas pipelines.

• Cylinder Heads and Press Fits: Reduces friction during assembly.

• Rotary Kilns and Gears: Lubricates slow-speed, high-load bearings.

• Marine and Oil Rigs: Withstands corrosive saltwater and mechanical stress.

Metaplast Formation in Coal Pyrolysis

In coal science, metaplast refers to a thermoplastic substance generated during pyrolysis, critical for understanding coal’s thermoswelling behavior. Research at the University of Newcastle highlights its role in coking coal’s plasticity.

Mechanisms of Formation

Metaplast formation involves two phases:

• Mobile Phase: Pre-existing low-molecular-weight materials (<600 Da) contributing ~20% of coal swelling.

• Metaplast: Heat-generated materials (up to 3000 Da) with bimodal molecular weight distributions (12–14 Da and 24 Da repeating units).

Parameter	Mobile Phase	Metaplast
Molecular Weight Range	<1000 Da	Up to 3000 Da
Contribution to Swelling	~20%	Dominant
Thermal Stability	Low	High (retains in coal)

The metaplast’s molecular structure varies with pyrolysis temperature, peaking at ~3000 Da before softening.

Maceral Influence

Vitrinite and liptinite macerals drive metaplast formation, while inertinite remains inert. Vitrinite-rich coals produce higher metaplast yields and complex molecular structures, enhancing thermoplasticity.

Research Findings and Applications

Performance Under Extreme Conditions

The METAPLAT compound demonstrates exceptional thermal stability, operating effectively from -18°C to 1100°C. Its inorganic base resists oxidation, making it suitable for:

• Chemical Pipelines: Corrosion resistance in acidic environments.

• Propeller Shafts: Lubrication under saltwater immersion.

Coal Pyrolysis Insights

Studies reveal that metaplast’s molecular weight distribution correlates with coal quality:

• Coking Coals: Bimodal distribution (12–14 Da and 24 Da units).

• Non-Coking Coals: Unimodal distribution (only 12–14 Da units).
  This distinction explains coking coal’s superior thermoplasticity.

Comparative Analysis of Metaplast Contexts

Aspect	Industrial Anti-Seize	Coal Pyrolysis Metaplast
Base Material	Copper, lead, inorganic solids	Coal-derived organic compounds
Function	Lubrication, corrosion prevention	Thermoplasticity enhancement
Key Properties	High thermal stability, water resistance	Molecular weight-dependent swelling
Applications	Marine, oil rigs, machinery	Coking, metallurgical processes